Cas no 5393-55-5 (N-1,3,4-Thiadiazol-2-ylacetamide)

N-1,3,4-Thiadiazol-2-ylacetamide structure

5393-55-5 structure

Product Name:N-1,3,4-Thiadiazol-2-ylacetamide

CAS No:5393-55-5

MF:C₄H₅N₃OS

MW:143.166998624802

CID:1061394

PubChem ID:94839

Update Time:2025-04-20

N-1,3,4-Thiadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

- N-1,3,4-Thiadiazol-2-ylacetamide
- 741883
- CL 19506 7-5526
- N-1,3,4-Thiadiazol-2
- N-(1,3,4-thiadiazol-2-yl)acetamide
- BAS 00134373
- DB-298712
- AKOS000525783
- X 134
- BRN 0124968
- DTXSID20202221
- 1,4-Thiadiazole, 2-acetamido-
- UNII-26F2JM0PP8
- Acetamide, N-1,3,4-thiadiazol-2-yl-
- NSC4729
- CL 1950675526
- ACETAMIDOTHIADIAZOLE [USP IMPURITY]
- 2-Acetylamino-1,3,4-thiadiazole
- SCHEMBL564354
- NSC-4729
- 5393-55-5
- Q27254091
- ACETAZOLAMIDE IMPURITY B [EP IMPURITY]
- 26F2JM0PP8
- 4-27-00-08055 (Beilstein Handbook Reference)
- 2-Acetamido-1,3,4-thiadiazole
- BDBM50331836
- CHEMBL1288808
- 5-acetamido-1,3,4-thiadiazole
- NSC 4729
- CS-0277457
- 1,3,4-Thiadiazole, 2-acetamido-
- Z56871630
- N-(1,3,4-Thiadiazol-2-yl)acetamide; Acetazolamide Imp. B (EP); Acetazolamide Impurity B
- STL199110
- MDL： MFCD00500775
- Inchi： 1S/C4H5N3OS/c1-3(8)6-4-7-5-2-9-4/h2H,1H3,(H,6,7,8)
- InChI Key： YOGFGFKRNRQDMF-UHFFFAOYSA-N
- SMILES： S1C=NN=C1NC(C)=O

Computed Properties

Exact Mass: 143.01500
Monoisotopic Mass: 143.015332
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 118
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 83.1
XLogP3: -0.1

Experimental Properties

Density: 1.454
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.631
PSA: 83.12000
LogP: 0.56950

N-1,3,4-Thiadiazol-2-ylacetamide Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-1,3,4-Thiadiazol-2-ylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A059007465-1g	N-(1,3,4-Thiadiazol-2-yl)acetamide	5393-55-5	97%	1g	$368.65	2023-09-01
Chemenu	CM521831-1g	N-(1,3,4-Thiadiazol-2-yl)acetamide	5393-55-5	97%	1g	$***	2023-05-30
TRC	T343950-1g	N-1,3,4-Thiadiazol-2-ylacetamide	5393-55-5		1g	$ 227.00	2023-09-05
TRC	T343950-10g	N-1,3,4-Thiadiazol-2-ylacetamide	5393-55-5		10g	$ 1777.00	2023-09-05
eNovation Chemicals LLC	Y1242320-25mg	N-1,3,4-Thiadiazol-2-ylacetamide	5393-55-5	99%	25mg	$1435	2024-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1348127-1g	n-(1,3,4-Thiadiazol-2-yl)acetamide	5393-55-5	97%	1g	￥1953.00	2024-05-09
1PlusChem	1P003T47-1g	N-1,3,4-Thiadiazol-2-ylacetamide	5393-55-5		1g	$294.00	2025-02-20
1PlusChem	1P003T47-10g	N-1,3,4-Thiadiazol-2-ylacetamide	5393-55-5		10g	$1513.00	2025-02-20
A2B Chem LLC	AB76903-25mg	N-(1,3,4-Thiadiazol-2-yl)acetamide	5393-55-5	99%	25mg	$1038.00	2024-04-19

N-1,3,4-Thiadiazol-2-ylacetamide Production Method

N-1,3,4-Thiadiazol-2-ylacetamide Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:5393-55-5)N-1,3,4-Thiadiazol-2-ylacetamide

Order Number:A899756

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 12:04

Price ($):244.0

Email:sales@amadischem.com

Product Official Link

N-1,3,4-Thiadiazol-2-ylacetamide Related Literature

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2. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
3. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
4. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
5. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966

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